Cas no 1000556-48-8 (2-(2-(Difluoromethyl)phenyl)acetonitrile)

• Product Name: 2-(2-(Difluoromethyl)phenyl)acetonitrile
• CAS No: 1000556-48-8
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD09924085
• CID: 871822
• PubChem ID: 55266381
• Update Time: 2025-11-02

2-(2-(Difluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethyl)phenyl)acetonitrile
• 2-[2-(difluoromethyl)phenyl]acetonitrile
• FCH877591
• AX8310230
• AKOS006311250
• MFCD09924085
• 1000556-48-8

• MDL： MFCD09924085
• Inchi： 1S/C9H7F2N/c10-9(11)8-4-2-1-3-7(8)5-6-12/h1-4,9H,5H2
• InChI Key： BZPZUXSCXCFTBO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC#N)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(2-(Difluoromethyl)phenyl)acetonitrile

Comprehensive Overview of 2-(2-(Difluoromethyl)phenyl)acetonitrile (CAS No. 1000556-48-8)

2-(2-(Difluoromethyl)phenyl)acetonitrile (CAS No. 1000556-48-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group attached to a phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's acetonitrile moiety further enhances its reactivity, enabling applications in cross-coupling reactions and other advanced synthetic methodologies.

In recent years, the demand for fluorinated compounds like 2-(2-(Difluoromethyl)phenyl)acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in drug discovery. The compound's CAS No. 1000556-48-8 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 2-(2-(Difluoromethyl)phenyl)acetonitrile typically involves palladium-catalyzed reactions or nucleophilic substitution processes. Its difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—critical factors in optimizing drug candidates. This aligns with the industry's focus on structure-activity relationship (SAR) studies and fragment-based drug design.

From an environmental perspective, the compound's stability and low toxicity profile make it a preferred choice for sustainable chemistry initiatives. Its applications extend to crop protection chemicals, where fluorinated analogs are increasingly replacing traditional pesticides. This trend responds to global concerns about eco-friendly agrochemicals and green chemistry—topics dominating academic and industrial discussions.

Analytical characterization of CAS No. 1000556-48-8 relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, ensuring compliance with stringent regulatory standards. The rise of AI-assisted molecular modeling has also accelerated its study, with computational tools predicting its interactions in biological systems.

In summary, 2-(2-(Difluoromethyl)phenyl)acetonitrile represents a versatile building block in modern synthetic chemistry. Its relevance to drug discovery, agrochemical innovation, and material science ensures continued interest from researchers worldwide. As the scientific community prioritizes precision synthesis and targeted therapeutics, this compound's role is poised to expand further.